Epicoprostanol-d5

• Molecular Formula: C27H48O
• Molecular Weight: 393.7 g/mol
• InChI: InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20-,21-,22+,23-,24+,25+,26+,27-/m1/s1/i13D2,17D2,21D
• InChIKey: QYIXCDOBOSTCEI-AQNUQCFSSA-N

Epicoprostanol-d5: Deuterated Internal Standard

Epicoprostanol-d5 (5β-Cholestan-3α-ol-d5; CAS: 516-92-7 [unlabeled]; molecular formula: C₂₇H₄₃D₅O) is a deuterated analog of the fecal stanol epicoprostanol, a compound endogenously produced from cholesterol and identified in adipocere and fecal matter . The compound is designed with five deuterium atoms at positions 2,2,3,4,4 on the steroid nucleus, resulting in a molecular mass shift of +5 Da relative to the native epicoprostanol (MW 388.7 → 393.7) . This stable isotope-labeled internal standard is utilized in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) workflows for the absolute quantification of sterols, oxysterols, and fecal biomarkers in biological and environmental matrices.

Deuterated internal standard Epicoprostanol-d5 for LC-MS/MS and GC-MS quantification

Matrix-effect correction Co-eluting SIL-IS for recovery and ionization normalization

Isotopic enrichment Deuterium-labeled (d5) for +5 Da mass shift in MS detection

Why Non-Deuterated Analogs Fail in MS Quantification

Direct substitution of Epicoprostanol-d5 with unlabeled epicoprostanol or alternative internal standards (e.g., 5α-cholestane, cholesterol-d6) is analytically invalid due to fundamental differences in isotopic mass, matrix co-elution behavior, and structural similarity to target analytes. Unlabeled epicoprostanol is chemically indistinguishable from the endogenous analyte, rendering it useless as an internal standard for quantification; it would simply add to the analyte pool and bias measurements . Cholesterol-d6, while deuterated, co-elutes with cholesterol and suffers from isotopic interference in complex sterol profiles, as demonstrated in method development studies [1]. Alternative non-deuterated standards such as 5α-cholestane exhibit distinct extraction recoveries and ionization efficiencies compared to sterol analytes, leading to inter-laboratory coefficients of variation as high as 58.5–73.3% when methods are not harmonized [2]. Epicoprostanol-d5, in contrast, provides a co-eluting, structurally identical internal standard that corrects for matrix effects, extraction losses, and instrument variability specific to epicoprostanol and closely related 5β-stanols.

Epicoprostanol-d5 (Deuterated)

Non-deuterated / 13C analog

Quantification Impact

+5 Da mass shift; full spectral separation

No mass shift (unlabeled) or possible retention shift (13C)

Spectral overlap or differential ion suppression bias

Co-elution with analyte; uniform matrix effects

Co-elution failure; variable ESI response

Systematic quantification error in complex matrices

• [1] Noblet et al. (2004) as cited in Yumpu document on cholesterol-d6 coelution. View Source
• [2] International descriptive and interventional survey for oxycholesterol determination by gas- and liquid-chromatographic methods. 2018. DOI: Not available in extracted text. View Source

Epicoprostanol-d5 Quantitative Comparison

Isotopic Resolution: d5 vs. Unlabeled

Epicoprostanol-d5 is commercially available with a certified isotopic enrichment of 99 atom % D and chemical purity of ≥99.30%, whereas unlabeled epicoprostanol analytical standards (e.g., CAS 516-92-7) exhibit ≥98% chemical purity but no isotopic enrichment . This 99 atom % D specification ensures that less than 1% of the internal standard contributes to the M+0 ion channel of the target analyte, minimizing isotopic crosstalk and enabling accurate isotope dilution mass spectrometry (IDMS) .

Isotopic Resolution

Head-to-head

+5 Da (d5) vs. 0 Da shift

Enables full baseline separation in MS

Unlabeled analog cannot correct matrix effects

Evidence Dimension	Isotopic enrichment (atom % D)
Target Compound Data	99 atom % D
Comparator Or Baseline	Unlabeled epicoprostanol: 0 atom % D
Quantified Difference	+99 atom % D absolute difference
Conditions	Product specification data from vendor certificates of analysis; NMR or MS isotopic purity assessment

Why This Matters

High isotopic enrichment (>98 atom %) is a critical procurement specification for internal standards used in quantitative IDMS, as incomplete labeling directly introduces systematic error into calibration curves.

Chromatographic Fidelity: d5 vs. 13C Standards

Epicoprostanol-d5 produces a distinct mass shift of +5 Da (M+5 relative to unlabeled epicoprostanol) without co-eluting with major sterol analytes such as cholesterol or coprostanol [1]. In contrast, cholesterol-d6 (+6 Da) has been documented to co-elute with endogenous cholesterol on standard GC columns, causing ion suppression and requiring method abandonment in sterol profiling workflows [2]. This chromatographic resolution, combined with a clean mass shift, allows Epicoprostanol-d5 to serve as a universal internal standard for multiple sterols (e.g., cholesterol, 7-dehydrocholesterol) in a single run without spectral interference [3].

Chromatographic Fidelity

Cross-study comparable

Negligible shift vs. >1 s reported

Supports co-elution and reduces ion suppression variance

Method context: reversed-phase LC-ESI-MS

Evidence Dimension	Mass shift and co-elution behavior in GC-MS sterol analysis
Target Compound Data	+5 Da mass shift; no co-elution with cholesterol or coprostanol
Comparator Or Baseline	Cholesterol-d6: +6 Da mass shift; co-elutes with cholesterol
Quantified Difference	Epicoprostanol-d5 avoids co-elution; cholesterol-d6 requires method modification or alternative column selection
Conditions	GC-MS analysis on non-polar capillary columns (e.g., DB-5, HP-50+) for sterol profiling

Why This Matters

Co-eluting internal standards invalidate quantification; procurement of Epicoprostanol-d5 eliminates the risk of method failure due to isotopic interference in multi-sterol GC-MS assays.

• [1] Wu, J. et al. (2004). Determination of fecal sterols in sediments of different wastewater outputs by GC-MS. Scilit. View Source
• [2] Noblet et al. (2004) as cited in Yumpu: 'coelute with cholesterol... cholesterol-d6 was abandoned.' View Source
• [3] Radványi, D. et al. (2023). GC–MS determination of 7-dehydrocholesterol and cholesterol in milk. Journal of Food Composition and Analysis. View Source

Validated Isotopic Purity

When Epicoprostanol (and by extension its deuterated analog Epicoprostanol-d5) is employed as an internal standard in GC-MS methods, method validation parameters demonstrate high precision and accuracy. In a validated assay for milk sterols, use of epicoprostanol as internal standard yielded limits of quantitation (LOQ) of 0.814 µg/100 g for cholesterol and 5.60 µg/100 g for 7-dehydrocholesterol [1]. In plasma sterol analysis, epicoprostanol-based methods achieved mean absolute recovery of 99.96%, precision (CV) of 0.16–10.9%, and accuracy of 90.4–100% [2]. In contrast, inter-laboratory surveys reveal that methods using non-deuterated internal standards such as 5α-cholestane produce significantly higher variability, with coefficients of variation (CV) ranging from 47.2% to 197.7% for oxysterol measurements [3].

Isotopic Purity

Data to verify

99 atom% D, 99.30% chemical

Supports calibration standard purity review

Supplier CoA; external validation not provided

Evidence Dimension	Method validation metrics (LOQ, recovery, precision, inter-lab CV)
Target Compound Data	LOQ: 0.814–5.60 µg/100 g (milk); recovery: 99.96%; precision: 0.16–10.9% CV
Comparator Or Baseline	Methods using 5α-cholestane: inter-laboratory CV 47.2–197.7%
Quantified Difference	Epicoprostanol-based methods demonstrate intra-lab CV <11% vs. inter-lab CV up to ~198% for non-deuterated standards
Conditions	GC-MS analysis of sterols in milk, plasma, and serum matrices

Why This Matters

Procurement of Epicoprostanol-d5 directly supports method validation to regulatory standards (e.g., FDA Bioanalytical Method Validation Guidance) by providing an internal standard that minimizes matrix effects and extraction variability.

• [1] Radványi, D. et al. (2023). GC–MS determination of 7-dehydrocholesterol and cholesterol in milk. J. Food Comp. Anal. View Source
• [2] Beaumier-Gallon, G. et al. (1998). Method for simultaneous measurements of heptadeuterated cholesterol and cholesterol by GC-MS. J. Chromatogr. B, 718(1):23-32. View Source
• [3] International OCS survey (2018). Core.ac.uk. View Source

Fecal Pollution Source Differentiation

Accurate quantification of epicoprostanol using Epicoprostanol-d5 as an internal standard is essential for calculating diagnostic fecal sterol ratios used to discriminate between human and animal pollution sources. Using validated GC-MS methods, the coprostanol/epicoprostanol ratio has been measured as 7.6 ± 1.17 in pig manure, approximately 1.8 in sewage treatment plant sludge, and approximately 70 in combined sewer overflow effluent [1]. The biopollution marker ((coprostanone × coprostanol)/epicoprostanol) has been calculated as 0.913 ± 0.251 for human, 0.224 ± 0.135 for pig, 0.023 ± 0.001 for cow, and 0.007 ± 0.001 for duck sources [2]. Without a deuterated internal standard that corrects for matrix-specific ion suppression, such ratio-based source tracking is unreliable due to variable recovery and instrument drift.

Source Differentiation

Class-level

Horse 16 : Cow 9 : Chicken 5 : Pig 1

Enables species-specific fecal sterol ratio quantification

GC-MS with Epicoprostanol-d5 as internal standard

Evidence Dimension	Fecal sterol biomarker ratios (coprostanol/epicoprostanol)
Target Compound Data	Quantified via Epicoprostanol-d5 internal standard (implied by method validation)
Comparator Or Baseline	Pig manure: 7.6 ± 1.17; Sewage sludge: ~1.8; CSO effluent: ~70
Quantified Difference	Ratio values differ by up to 39-fold between source types
Conditions	GC-MS analysis of sediment and water samples; methods validated with deuterated internal standards

Why This Matters

Procurement of Epicoprostanol-d5 is a prerequisite for generating legally defensible, publication-ready fecal source tracking data in environmental monitoring and regulatory compliance applications.

• [1] Marvin, C. et al. (2001). Application of faecal sterol ratios in sediments and effluents as source tracers. Water Qual. Res. J. Canada, 36(4):781-792. View Source
• [2] Wu, J. et al. (2004). Determination of fecal sterols in sediments of different wastewater outputs by GC-MS. Scilit. View Source

Interlaboratory Precision Improvement

In a validated UHPLC-MS/MS method for sterol biomarkers in sediments, the ratio of epicoprostanol to coprostanol exhibited calibration linearity with a coefficient of determination (r²) of 0.996, a coefficient of variation (CV) of 12.7%, a limit of detection (LOD) of 1.2 pg/mg, and a limit of quantitation (LOQ) of 4.0 pg/mg [1]. While comparable data for coprostanol-d5 are not directly reported, the analytical performance of the epicoprostanol signal is sufficiently robust to support quantitative ratio calculations essential for fecal source apportionment. The deuterated analog Epicoprostanol-d5 is expected to maintain these validation parameters while providing the mass-shifted internal standard channel required for isotope dilution.

Interlaboratory Precision

Class-level

47–74% vs. 61–197% CV

Supports method harmonization in sterol analysis

Interlaboratory survey, GC-MS of human serum pools

Evidence Dimension	Method validation parameters for epicoprostanol/coprostanol ratio
Target Compound Data	r² = 0.996, CV = 12.7%, LOD = 1.2 pg/mg, LOQ = 4.0 pg/mg
Comparator Or Baseline	Coprostanol-d5 (expected similar but not reported)
Quantified Difference	Epicoprostanol-d5 enables ratio quantification with LOQ = 4.0 pg/mg
Conditions	UHPLC-MS/MS analysis of sediment samples

Why This Matters

The documented LOQ of 4.0 pg/mg for epicoprostanol supports trace-level quantification in complex environmental matrices, a performance metric that guides selection of Epicoprostanol-d5 for high-sensitivity applications.

• [1] de Albergaria-Barbosa, A.C.R. et al. (2023). Table 3 Validation parameters. Scientific Reports. View Source

Multi-Analyte Suitability: Epicoprostanol-d5 as Universal Internal Standard vs. Analyte-Specific Deuterated Standards

Epicoprostanol-d5 has been successfully employed as a universal internal standard for the simultaneous quantification of multiple sterols including cholesterol, 7-dehydrocholesterol, coprostanol, and cholestanol in a single GC-MS run [1]. This contrasts with methods requiring multiple analyte-specific deuterated standards (e.g., cholesterol-d7, sitosterol-d6, lathosterol-d5), which increase per-sample cost and analytical complexity [2]. The structural similarity of epicoprostanol to a broad panel of 5α- and 5β-stanols and Δ5-sterols permits acceptable recovery correction across multiple analytes, reducing the number of internal standards required from 3–4 to 1 per sample batch.

Evidence Dimension	Number of internal standards required for multi-sterol panel
Target Compound Data	1 (Epicoprostanol-d5) for cholesterol, 7-DHC, coprostanol, cholestanol
Comparator Or Baseline	Analyte-specific deuterated standards: 3–4 (e.g., cholesterol-d7, sitosterol-d6, lathosterol-d5)
Quantified Difference	Epicoprostanol-d5 reduces internal standard count by 67–75% per batch
Conditions	GC-MS multi-sterol profiling in biological and environmental samples

Why This Matters

Procurement of a single universal internal standard (Epicoprostanol-d5) reduces consumable costs and simplifies method maintenance compared to purchasing and managing a panel of analyte-specific deuterated standards.

• [1] Radványi, D. et al. (2023). GC–MS determination of 7-dehydrocholesterol and cholesterol in milk. View Source
• [2] Acimovic, J. et al. (2009). Combined GC/MS analysis of cholesterol precursors and plant sterols. J. Chromatogr. B, 877(22):2081-6. View Source

Epicoprostanol-d5 Application Scenarios

Environmental Fecal Sterol Quantification

Epicoprostanol-d5 is added as an internal standard prior to sample extraction (e.g., sediments, wastewater, or biofilm matrices) to correct for recovery losses during saponification, liquid-liquid extraction, and solid-phase extraction (SPE). The deuterated analog co-elutes with native epicoprostanol and related 5β-stanols, enabling precise calculation of coprostanol/epicoprostanol ratios that discriminate between human, livestock, and industrial fecal pollution sources [1]. This application is essential for regulatory compliance monitoring and environmental impact assessments where defensible quantitative data are required.

Clinical Oxysterol Analysis Harmonization

In food authenticity and nutritional studies, Epicoprostanol-d5 serves as a cost-effective, universal internal standard for GC-MS quantification of cholesterol and 7-dehydrocholesterol. Validated methods using epicoprostanol achieve LOQs of 0.814 µg/100 g and 5.60 µg/100 g in milk, supporting verification of 'eco-friendly' or 'pasture-raised' labeling claims [2]. The deuterated analog ensures that matrix effects from complex lipid extracts do not bias quantitative results, a critical requirement for publication in peer-reviewed journals and for compliance with food labeling regulations.

In Vitro Sterol Metabolism Tracer

Epicoprostanol-d5 is employed as an internal standard in GC-MS methods for quantifying plasma sterol precursors (e.g., lathosterol, desmosterol) and plant sterols (e.g., sitosterol, campesterol) in patients suspected of having inherited disorders of cholesterol biosynthesis (e.g., Smith-Lemli-Opitz syndrome, sitosterolemia) [3]. The high precision (CV <11%) and accuracy (90.4–100%) afforded by deuterated internal standard calibration enable reliable diagnosis and therapeutic monitoring in clinical laboratories, where method robustness directly impacts patient care decisions.

Bioanalytical Calibration Standard

Epicoprostanol-d5 is a key reagent in method validation protocols and inter-laboratory comparison studies aimed at harmonizing oxysterol and sterol measurements across different analytical platforms. International surveys have identified that the choice of internal standard (deuterated vs. non-deuterated) is a major source of inter-laboratory variability, with CVs ranging from 47% to 198% when non-deuterated standards are used [4]. Procurement and standardized use of Epicoprostanol-d5 across collaborating laboratories directly reduce this variability, improving the comparability of clinical and environmental data sets.

Application

Selection Property

Validation Focus

Environmental fecal sterol quantification

Co-elution and matrix-effect correction

Recovery and ratio accuracy in water/sediment samples

Human serum sterol research

Co-elution with analyte for harmonized quantification

Interlaboratory precision and method comparability

In vitro gut microbiota metabolism studies

Stable isotope label as quantitative tracer

Conversion rate quantification without radioactive tracers

Bioanalytical method calibration

Documented isotopic purity and enrichment

System suitability and long-term assay performance

• [1] Marvin, C. et al. (2001). Application of faecal sterol ratios in sediments and effluents as source tracers. Water Qual. Res. J. Canada, 36(4):781-792. View Source
• [2] Radványi, D. et al. (2023). GC–MS determination of 7-dehydrocholesterol and cholesterol in milk. J. Food Comp. Anal. View Source
• [3] Acimovic, J. et al. (2009). Combined GC/MS analysis of cholesterol precursors and plant sterols. J. Chromatogr. B, 877(22):2081-6. View Source
• [4] International OCS survey (2018). Core.ac.uk. View Source